5-Fluoro-2-methoxybenzylamine
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves chemoselective methods, as seen in the preparation of 5′-O-Acryloyl-5-fluorouridine using a p-methoxybenzyl (PMB) group as a protecting group . Another example is the scalable synthesis of methyl 3-amino-5-(4-fluorobenzyl)-2-pyridinecarboxylate, which includes steps like lithium–bromine exchange and Pd-catalyzed alkoxycarbonylation . These methods highlight the importance of selective reactions and protecting groups in the synthesis of fluorine-containing compounds.
Molecular Structure Analysis
X-ray crystallography is a common technique used to determine the molecular structure of synthesized compounds. For instance, the crystal structure of 2-(4-fluorobenzyl)-6-(4-methoxyphenyl)Imidazo[2,1-b][1,3,4]thiadiazole and its derivatives was analyzed, revealing intermolecular interactions and supramolecular networks . Similarly, the structure of a novel hepatitis B inhibitor was elucidated, showing its monoclinic space group and the presence of intermolecular interactions .
Chemical Reactions Analysis
The reactivity of benzylamine derivatives is explored in the context of fluorogenic reactions for the determination of 5-hydroxyindoles . Additionally, Michael addition reactions were used to synthesize fluorine-substituted quinazolin-2-amine derivatives, demonstrating the influence of fluorine substituents on the reactivity and solubility of the compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds are characterized using various analytical techniques. For example, the polymers substituted with 4-methoxybenzylamine were analyzed for their thermal stability and drug release characteristics . The rotational spectrum of 2-fluorobenzylamine was studied to understand the effects of fluorine substitution on molecular flexibility and tunneling pathways . The crystal structure of a pyridin-2(1H)-one derivative revealed the presence of hydrogen bonds and diorientational disorder, which can influence the stability and anti-HBV activity of the compound .
Scientific Research Applications
Synthesis and Characterization in Chemistry
5-Fluoro-2-methoxybenzylamine has been utilized in the synthesis and characterization of various compounds in chemical research. For instance, it was involved in the preparation of 5′-O-Acryloyl-5-fluorouridine, using a p-methoxybenzyl (PMB) group as a new N3-imide protecting group of 5-fluorouridine. This development offered a chemoselective method for protection and deprotection of the compound (Akiyama, T., Kumegawa, M., Takesue, Y., Nishimoto, H., & Ozaki, S., 1990). Similarly, its role in the synthesis of novel polyorganophosphazenes for in vitro release of drugs like indomethacin and 5-fluorouracil highlights its importance in drug delivery systems (Gudasi, K., Vadavi, R., Shelke, N., Sairam, M., & Aminahbavi, T. M., 2006).
Pharmaceutical Research and Drug Development
In the realm of pharmaceuticals, 5-Fluoro-2-methoxybenzylamine has been a part of the synthesis of various biologically active compounds. For instance, it was used in the creation of pyrimidine linked with morpholinophenyl derivatives, which demonstrated significant larvicidal activity (Gorle, S., Maddila, S., Chokkakula, S., Lavanya, P., Singh, M., & Jonnalagadda, S. B., 2016). Additionally, it contributed to the synthesis of novel hepatitis B inhibitors, emphasizing its potential in antiviral drug development (Ivashchenko, A., Mitkin, O. D., Kravchenko, D., Kuznetsova, I., Kovalenko, S., Bunyatyan, N. D., & Langer, T., 2019).
Biological Activity and Medical Imaging
The compound's derivatives have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines, indicating its potential in cancer research (Reddy, S. S., Pallela, R., Kim, D.-m., Won, M., & Shim, Y., 2013). In medical imaging, derivatives of 5-Fluoro-2-methoxybenzylamine have been used in synthesizing radiolabeled ligands for studying peripheral benzodiazepine receptors, highlighting its application in neuroscience research and diagnostics (Zhang, M.-R., Maeda, J., Furutsuka, K., Yoshida, Y., Ogawa, M., Suhara, T., & Suzuki, K., 2003).
Safety and Hazards
properties
IUPAC Name |
(5-fluoro-2-methoxyphenyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FNO/c1-11-8-3-2-7(9)4-6(8)5-10/h2-4H,5,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYQIJUZZRLPXIL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10592981 | |
Record name | 1-(5-Fluoro-2-methoxyphenyl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10592981 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-methoxybenzylamine | |
CAS RN |
148870-38-6 | |
Record name | 1-(5-Fluoro-2-methoxyphenyl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10592981 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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